Cas no 1214348-64-7 (3-Chloro-3'-fluoro-4-methoxybiphenyl)

• Product Name: 3-Chloro-3'-fluoro-4-methoxybiphenyl
• CAS No: 1214348-64-7
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• CID: 4998205
• Update Time: 2025-08-05

3-Chloro-3'-fluoro-4-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3'-fluoro-4-methoxybiphenyl
• 3-Chloro-3'-fluoro-4-methoxybiphenyl

• Inchi： 1S/C13H10ClFO/c1-16-13-6-5-10(8-12(13)14)9-3-2-4-11(15)7-9/h2-8H,1H3
• InChI Key： YTUUKOPEMJXVMG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-3'-fluoro-4-methoxybiphenyl

Introduction to 3-Chloro-3'-fluoro-4-methoxybiphenyl (CAS No: 1214348-64-7)

The compound 3-Chloro-3'-fluoro-4-methoxybiphenyl, identified by the CAS registry number 1214348-64-7, is a highly specialized aromatic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structural features, which include a biphenyl system with substituents at specific positions. The presence of chlorine, fluorine, and methoxy groups on the benzene rings imparts distinct chemical and physical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 3-Chloro-3'-fluoro-4-methoxybiphenyl in the field of materials science, particularly in the development of advanced organic semiconductors. Researchers have explored its electronic properties, which are influenced by the electron-withdrawing and electron-donating groups attached to the biphenyl framework. These properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). The compound's ability to facilitate efficient charge transport has been validated through extensive computational modeling and experimental studies.

In addition to its electronic applications, 3-Chloro-3'-fluoro-4-methoxybiphenyl has also gained attention in pharmaceutical research. Its unique structure allows for potential interactions with biological systems, particularly in the context of drug design. Recent findings suggest that this compound may exhibit bioactivity against certain enzymes or receptors, making it a valuable lead compound for further medicinal chemistry exploration.

The synthesis of 3-Chloro-3'-fluoro-4-methoxybiphenyl involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound can be produced on a larger scale for various applications. The development of more efficient synthetic routes has been a focus of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, understanding the behavior of 3-Chloro-3'-fluoro-4-methoxybiphenyl in natural systems is crucial for assessing its potential impact on ecosystems. Studies have been conducted to evaluate its biodegradation pathways and toxicity profiles. These investigations are essential for ensuring that the use of this compound aligns with sustainability goals and regulatory requirements.

In conclusion, 3-Chloro-3'-fluoro-4-methoxybiphenyl (CAS No: 1214348-64-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key material for future innovations in electronics, pharmaceuticals, and beyond.